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Compound of Interest

Compound Name: Di(trimethylolpropane)

Cat. No.: B1346956 Get Quote

This guide provides essential, step-by-step procedures for the proper handling and disposal of

Di(trimethylolpropane) (CAS No. 23235-61-2) to ensure laboratory safety and environmental

compliance. While Di(trimethylolpropane) is not classified as a hazardous substance,

responsible disposal is crucial.[1] Adherence to local, state, and federal regulations is

mandatory.[2][3]

Immediate Safety and Handling
Before beginning any disposal procedure, it is essential to be equipped with the appropriate

Personal Protective Equipment (PPE).

Eye Protection: Wear tightly fitting safety goggles with side-shields.[1]

Hand Protection: Use chemical-impermeable gloves that have been inspected prior to use.

[1][4]

Skin Protection: Wear protective clothing to prevent skin contact.[1][5]

Ventilation: Ensure adequate ventilation in the handling and storage areas.[1]

In case of accidental exposure:

Eye Contact: Immediately rinse with pure water for at least 15 minutes and consult a doctor.

[1]
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Skin Contact: Wash off with soap and plenty of water and seek medical advice if irritation

occurs.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[1]

Ingestion: Rinse mouth with water, do not induce vomiting, and call a Poison Control Center

or doctor immediately.[1]

Step-by-Step Disposal Protocol
The primary method for disposing of Di(trimethylolpropane) is through a licensed chemical

waste disposal service.[1] Do not discharge the chemical into drains or the environment.[1]

Step 1: Manage Spills and Leaks

Containment: In the event of a spill, prevent further leakage if it is safe to do so.[1]

Absorption: Collect the spilled material using an inert absorbent such as sand, vermiculite, or

a general-purpose binder.[5]

Collection: Carefully pick up or sweep the absorbed material and place it into a suitable,

closed container for disposal.[4] All materials used for spill cleanup should also be treated as

hazardous waste.[6]

Ventilation: Ensure the spill area is well-ventilated.[5]

Step 2: Waste Collection and Storage

Containerization: Place waste Di(trimethylolpropane) and contaminated materials into a

suitable, sealed, and properly labeled container.[7] The container must be in good condition,

without leaks or cracks.[8]

Labeling: Clearly label the waste container in English with its contents ("Waste

Di(trimethylolpropane)"), relevant hazard pictograms (if any), and the date accumulation

started.[9]

Segregation: Store the waste container segregated from incompatible materials.[6][8] Check

the Safety Data Sheet (SDS) for specific incompatibilities.[9]
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Storage Location: Store the waste in a designated "Satellite Accumulation Area" at or near

the point of generation.[10] This area should be a dry, cool, and well-ventilated location.[1]

Do not exceed storage limits, which are typically a maximum of 55 gallons of hazardous

waste.[6]

Step 3: Arrange for Professional Disposal

Contact EH&S: Contact your institution's Environmental Health & Safety (EH&S) department

or a licensed chemical waste disposal company to schedule a pickup.[10]

Manifesting: For off-site transport, a hazardous waste manifest is required to track the waste

from its origin to its final disposal facility.[3][11] Your EH&S office will typically handle this

documentation.

Disposal Method: The recommended disposal method is through a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[1][7]

Step 4: Empty Container Disposal

Rinsing: Empty containers that held Di(trimethylolpropane) can be triple rinsed with an

appropriate solvent (or an equivalent cleaning method).[1][7]

Disposal: After thorough cleaning, the packaging can be punctured to make it unusable for

other purposes and then disposed of in a sanitary landfill or offered for recycling.[1][7]

Deface all chemical labels on the empty container before disposal.[6]

Safety and Disposal Data Summary
The following table summarizes key data for Di(trimethylolpropane) relevant to its safe

handling and disposal.
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Property Data

CAS Number 23235-61-2[1]

Hazard Classification Not classified as a hazardous substance.[1]

Transport Regulation
Not regulated as a dangerous good for

transport.

Primary Disposal Method

Entrust to a licensed waste disposal company.

Can be disposed of by a licensed chemical

destruction plant or controlled incineration.[1]

Spill Containment
Use inert absorbent material (e.g., sand,

vermiculite).[5]

PPE Requirements
Safety goggles, chemical-impermeable gloves,

protective clothing.[1]

Empty Container Disposal
Triple rinse, puncture to render unusable, and

dispose of in a sanitary landfill or recycle.[1][7]

Disposal Workflow
The logical workflow for the proper disposal of Di(trimethylolpropane) is illustrated in the

diagram below, from initial handling to final disposal.
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Caption: Disposal workflow for Di(trimethylolpropane).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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